(s)-Tert-butyl 3-(2-ethoxy-2-oxoethoxy)pyrrolidine-1-carboxylate

Specification

• CAS No.: 1024038-29-6
• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol
• IUPAC Name: tert-butyl (3S)-3-(2-ethoxy-2-oxoethoxy)pyrrolidine-1-carboxylate
• Standard InChI: InChI=1S/C13H23NO5/c1-5-17-11(15)9-18-10-6-7-14(8-10)12(16)19-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
• Standard InChI Key: ZASZQVNDVYRJDU-JTQLQIEISA-N
• Isomeric SMILES: CCOC(=O)CO[C@H]1CCN(C1)C(=O)OC(C)(C)C
• Canonical SMILES: CCOC(=O)COC1CCN(C1)C(=O)OC(C)(C)C

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The compound’s structure (C₁₃H₂₃NO₅) comprises a five-membered pyrrolidine ring with three distinct substituents:

• A tert-butyl carbamate group at position 1, providing steric bulk and stability.

• A 2-ethoxy-2-oxoethoxy side chain at position 3, introducing ester and ether functionalities.

• A chiral center at position 3, conferring stereochemical specificity critical for biological interactions.

Property	Value
CAS Number	1024038-29-6
Molecular Formula	C₁₃H₂₃NO₅
Molecular Weight	273.33 g/mol
IUPAC Name	tert-Butyl (3S)-3-(2-ethoxy-2-oxoethoxy)pyrrolidine-1-carboxylate
SMILES Notation	CCOC(=O)CO[C@H]1CCN(C1)C(=O)OC(C)(C)C
InChI Key	ZASZQVNDVYRJDU-JTQLQIEISA-N

Spectroscopic and Computed Properties

Advanced computational analyses reveal key physicochemical properties:

• XLogP3-AA: 1.4, indicating moderate lipophilicity suitable for membrane permeability.

• Hydrogen Bond Acceptors: 5, facilitating interactions with biological targets.

• Topological Polar Surface Area (TPSA): 65.1 Ų, suggesting moderate solubility in polar solvents.

• Rotatable Bonds: 7, conferring conformational flexibility.

These properties underscore its balance between solubility and permeability, ideal for drug discovery applications.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of (S)-tert-butyl 3-(2-ethoxy-2-oxoethoxy)pyrrolidine-1-carboxylate involves multi-step organic reactions, emphasizing stereocontrol and functional group compatibility:

• Pyrrolidine Functionalization: The pyrrolidine ring is synthesized via cyclization of γ-aminobutyraldehyde derivatives, followed by chiral resolution to isolate the (S)-enantiomer.

• Carbamate Protection: The tert-butyl carbamate group is introduced using di-tert-butyl dicarbonate (Boc₂O) under basic conditions to protect the amine.

• Side Chain Installation: The 2-ethoxy-2-oxoethoxy group is appended via Mitsunobu or nucleophilic substitution reactions, ensuring retention of stereochemistry.

Table 2: Key Synthetic Steps

Step	Reaction Type	Reagents/Conditions	Purpose
1	Cyclization	γ-Aminobutyraldehyde, acid catalyst	Pyrrolidine ring formation
2	Chiral Resolution	Chiral HPLC or enzymatic resolution	Isolation of (S)-enantiomer
3	Boc Protection	Boc₂O, DMAP, DCM	Amine protection
4	Etherification	Ethyl glyoxylate, Mitsunobu conditions	Introduction of oxoethoxy side chain

Purification and Characterization

Purification typically employs column chromatography (silica gel, ethyl acetate/hexane) followed by recrystallization. Analytical techniques such as HPLC, NMR (¹H, ¹³C), and mass spectrometry validate purity and stereochemical integrity.

Applications in Pharmaceutical Research

Intermediate for Biologically Active Compounds

The compound’s versatility is exemplified in its role as a building block for:

• Protease Inhibitors: The pyrrolidine scaffold mimics peptide bonds, enabling inhibition of enzymes like HIV protease.

• GPCR Agonists: Its chiral center and ether side chain enhance binding to G-protein-coupled receptors.

• Anticancer Agents: Functionalization of the ethoxy-oxoethyl group yields prodrugs activated by tumor-specific esterases.

Comparative Analysis of Stereoisomers

The (R)-enantiomer (CAS: 1024038-25-2) exhibits distinct biological activity due to altered spatial orientation. For example, in kinase inhibition assays, the (S)-form shows 10-fold higher potency than the (R)-form, underscoring the importance of stereochemical control.